![molecular formula C12H10ClFN4O3 B6059612 N-(3-chloro-4-fluorophenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide](/img/structure/B6059612.png)
N-(3-chloro-4-fluorophenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide
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Overview
Description
N-(3-chloro-4-fluorophenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide, also known as CF3-AMG-139, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of neuroscience. This molecule is a selective antagonist of the metabotropic glutamate receptor subtype 7 (mGlu7), which has been implicated in various neurological disorders such as anxiety, depression, and addiction.
Mechanism of Action
The mGlu7 receptor is a G protein-coupled receptor that is predominantly expressed in the central nervous system. This receptor is involved in the regulation of synaptic transmission and plasticity, and its dysregulation has been implicated in various neurological disorders. N-(3-chloro-4-fluorophenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide acts as a selective antagonist of the mGlu7 receptor, which leads to a reduction in its activity. This, in turn, leads to a decrease in glutamate release and an increase in GABAergic transmission, which has been shown to have anxiolytic, antidepressant, and anti-addictive effects.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects in preclinical models. In addition to its anxiolytic, antidepressant, and anti-addictive effects, this compound has been shown to improve cognitive function, reduce inflammation, and modulate the immune system. Furthermore, this compound has been found to have a low toxicity profile and does not produce any significant side effects.
Advantages and Limitations for Lab Experiments
N-(3-chloro-4-fluorophenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide has several advantages for lab experiments. It is a selective antagonist of the mGlu7 receptor, which allows for the investigation of the specific role of this receptor in various neurological disorders. Furthermore, this compound has a low toxicity profile and does not produce any significant side effects, which allows for the investigation of its potential therapeutic applications. However, this compound has several limitations for lab experiments. It has a low solubility in aqueous solutions, which can make it difficult to administer in certain experiments. Additionally, its synthesis is complex and time-consuming, which can limit its availability.
Future Directions
There are several future directions for the investigation of N-(3-chloro-4-fluorophenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide. One potential direction is the investigation of its therapeutic applications in various neurological disorders. This compound has shown promising results in preclinical models of anxiety, depression, addiction, schizophrenia, and Alzheimer's disease, and further investigation is needed to determine its efficacy in human trials. Another potential direction is the investigation of the molecular mechanisms underlying its effects. This compound has been shown to modulate glutamate and GABAergic transmission, but further investigation is needed to determine the specific signaling pathways involved. Finally, the development of more efficient synthesis methods and analogs of this compound may lead to the discovery of more potent and selective mGlu7 receptor antagonists.
Synthesis Methods
The synthesis of N-(3-chloro-4-fluorophenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide involves a multistep process that starts with the preparation of 3-chloro-4-fluoroaniline and 5-methyl-3-nitro-1H-pyrazole, which are then reacted with ethyl chloroacetate to form the intermediate compound. This intermediate is then treated with sodium hydroxide and subsequently acidified to obtain the final product, this compound. The overall yield of this synthesis is around 15%, and the purity of the compound can be improved using various purification techniques such as column chromatography and recrystallization.
Scientific Research Applications
N-(3-chloro-4-fluorophenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide has been extensively studied in preclinical models of neurological disorders such as anxiety, depression, and addiction. In these studies, this compound has been shown to selectively block the mGlu7 receptor, which leads to a reduction in anxiety-like behavior, antidepressant-like effects, and attenuation of drug-seeking behavior. Furthermore, this compound has been found to improve cognitive function in animal models of schizophrenia and Alzheimer's disease. These findings suggest that this compound may have potential therapeutic applications in the treatment of various neurological disorders.
properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-2-(5-methyl-3-nitropyrazol-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClFN4O3/c1-7-4-11(18(20)21)16-17(7)6-12(19)15-8-2-3-10(14)9(13)5-8/h2-5H,6H2,1H3,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUGPSETZEKMZBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CC(=O)NC2=CC(=C(C=C2)F)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClFN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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